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Compound of Interest

Compound Name: Cy5.5-cooh

CAS No.: 1144107-80-1

Cat. No.: B1669372 Get Quote

Executive Summary & Core Directive
Do not treat Cy5.5-COOH as generic trash. While Cy5.5-COOH (Cyanine 5.5 carboxylic acid)

is not classified as a P-listed acute toxin (like sodium azide) or a known carcinogen (like

ethidium bromide), it requires strict segregation based on the solvent matrix and fluorescence

contamination risks.[1]

Immediate Action Protocol:

Solid Waste: Segregate into "Chemical Debris" (do not use biohazard bags unless

biologically contaminated).

Liquid Waste (Organic): Collect in "Non-Halogenated Organic" waste streams (e.g.,

DMSO/DMF stocks).[1]

Liquid Waste (Aqueous): Collect in "Aqueous Chemical Waste." Do not drain dispose without

explicit EHS approval due to "visible color" regulations in wastewater permits.[1]

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must understand its behavior.[1][2][3] Cy5.5-COOH is a

near-infrared (NIR) fluorophore.[1]
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Parameter Specification Operational Implication

CAS Number
146368-11-8 (varies by salt

form)

Use this for waste manifest

labeling.[1]

Hazard Class Irritant (Skin/Eye/Respiratory)

Standard PPE (Nitrile gloves,

safety glasses) is mandatory.

[1]

Solubility
DMSO, DMF, Methanol, Water

(pH dep.)[1]

Disposal route is determined

by the solvent, not the dye.

Reactivity Sensitive to light/oxidizers

Keep waste containers opaque

or foil-wrapped to prevent

degradation products.[1]

RCRA Status Non-listed (Not P or U listed)

Regulated as "Characteristic

Waste" if dissolved in

flammable solvents (Ignitable,

D001).[1]

The "Senior Scientist" Insight: Why do we segregate strictly? Beyond safety, Cy5.5 is a potent

NIR fluorophore.[1] Trace contamination in your lab's waste bins or sink drains can cause

background noise in future sensitive imaging experiments. Treat it as a "data contaminant" as

much as a chemical hazard.

Disposal Workflow & Decision Logic
This section details the specific workflows for the three most common laboratory scenarios.

Scenario A: Stock Solutions (Organic Solvents)
Context: You have expired or excess stock solution dissolved in DMSO, DMF, or Methanol.[1]

Risk: These solvents are often flammable (Methanol) or skin-penetrating (DMSO), carrying

the dye into the bloodstream.[1]

Protocol:
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Select a High-Density Polyethylene (HDPE) waste container labeled "Non-Halogenated

Organic Waste."

Pour the solution into the container using a funnel to prevent drips.

Crucial Step: Rinse the empty stock vial with a small volume of the same solvent and add

this rinse to the waste container.

Deface the original vial label and dispose of the vial in Solid Chemical Debris.

Scenario B: Aqueous Buffers & Dilute Solutions
Context: PBS or water-based solutions containing Cy5.5-COOH.[1]

Risk: While often non-toxic, many municipal water treatment authorities (POTW) strictly

prohibit the discharge of solutions that cause visible discoloration or fluorescence in the

water supply.[1]

Protocol:

Collect in a carboy labeled "Aqueous Chemical Waste."

Ensure the pH is between 5 and 9 (standard for most waste pickups).

Do not bleach unless biologically contaminated. Bleach can oxidize the cyanine

polymethine chain, potentially creating unknown degradation byproducts.[1]

Scenario C: Solid Waste (The "Sharps & Tips" Stream)
Context: Pipette tips, empty tubes, weigh boats, and gloves contaminated with Cy5.5.[1]

Protocol:

Dry Solids: Place in a clear or yellow "Chemical Trash" bag. Double-bagging is

recommended to prevent dust generation.

Sharps: If needles were used for injection, they go into a Red Sharps Container regardless

of chemical content.[1]
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Labeling: Tag the bag/box with "Debris contaminated with Cy5.5-COOH (Trace)."

Visualizing the Workflow (Decision Tree)
The following logic map illustrates the decision process for segregating Cy5.5-COOH waste.
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Figure 1: Decision matrix for segregating Cy5.5-COOH waste streams based on physical state

and solvent composition.

Emergency Procedures (Spill Response)
In the event of a spill, the primary concern is containment of the dye to prevent staining of the

facility and tracking into clean areas.[1]

Secure: Alert nearby personnel. Delineate the area.[3][4]

PPE: Don double nitrile gloves, lab coat, and safety goggles.[1]

Contain:

Powder Spill: Cover with wet paper towels (dampened with water) to prevent airborne

dust. Do not dry sweep.

Liquid Spill: Cover with absorbent pads or vermiculite.

Clean: Wipe the area with 70% Ethanol or a detergent solution. Cy5.5 is lipophilic; water

alone may smear it.

Verify: Use a handheld NIR viewer (if available) or simply visually inspect for blue/green

staining.

Dispose: All cleanup materials go into the Solid Chemical Debris bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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